2-Ethyl-3-propylquinazolin-4(3H)-one

• CAS No.: 94418-48-1
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28g/mol
• IUPAC Name: 2-ethyl-3-propylquinazolin-4-one
• InChI: InChI=1S/C13H16N2O/c1-3-9-15-12(4-2)14-11-8-6-5-7-10(11)13(15)16/h5-8H,3-4,9H2,1-2H3
• InChI Key: ZIMFYUBAVNPVMC-UHFFFAOYSA-N
• SMILES: CCCN1C(=NC2=CC=CC=C2C1=O)CC

Description

2-Ethyl-3-propylquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C13H16N2O and its molecular weight is 216.28g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2-ethyl-benzo[d][1,3]oxazin-4-one (541 mg, 3.1 mmol) and propylamine (254 μL, 3.1 mmol) were heated to 110° C. for 1 hour. The crude product was purified by column chromatography (10-40% ethyl acetate-hexanes) to yield the product as a white solid (195 mg, 29%). 1H NMR (CDCl3) δ 1.03 (t, 3H, J=7.4 Hz), 1.41 (t, 3H, J=7.3 Hz), 1.76 (sex, 2H, J=7.7 Hz), 2.86 (q, 2H, J=7.4 Hz), 4.05 (t, 2H, J=7.9 Hz), 7.42 (t, 1H, J=8.1 Hz), 7.63 (d, 1H, J=7.7 Hz), 7.70 (t, 1H, J=7.7 Hz), 8.24 (d, 1H, J=8.1 Hz).